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Compound of Interest

Compound Name: 1,3-Diaminopropane dihydroiodide

Cat. No.: B1449387

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guidance and frequently asked questions regarding the
long-term stability of unencapsulated perovskite solar cells (PSCs) modified with 1,3-
diaminopropane dihydroiodide (PDADI).

Frequently Asked Questions (FAQSs)

Q1: What is the primary role of PDADI in modifying perovskite solar cells?

Al: PDADI is primarily used as a surface passivation agent for the perovskite layer. Its main
function is to reduce surface defects and suppress non-radiative recombination at the interface
between the perovskite and the electron transporting layer (ETL).[1] This leads to improved
charge carrier transport, higher open-circuit voltage (Voc), and enhanced power conversion
efficiency (PCE).[1]

Q2: How does PDADI modification impact the long-term stability of unencapsulated PSCs?

A2: PDADI modification has been shown to significantly improve the storage and thermal
stability of unencapsulated PSCs.[1] The passivation of surface defects makes the perovskite
film more resistant to degradation from environmental stressors like heat. For instance,
unencapsulated PDADI-modified PSCs have demonstrated the ability to retain a high
percentage of their initial efficiency after prolonged storage at elevated temperatures in an inert
atmosphere.[1]
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Q3: What are the common degradation pathways for unencapsulated perovskite solar cells?

A3: Unencapsulated PSCs are susceptible to several degradation pathways, primarily initiated

by extrinsic factors such as:

Moisture: Perovskite materials can decompose in the presence of water, leading to the
formation of lead iodide (Pbl2) and degradation of the device's performance.[2][3]

Oxygen: In conjunction with light, oxygen can cause photo-oxidation of the perovskite
material.

Heat: Thermal stress can lead to the degradation of not only the perovskite layer but also
other components in the solar cell stack, such as the hole-transporting material (e.g., Spiro-
OMeTAD).[4][5]

Light: Continuous illumination can induce ion migration and defect formation within the
perovskite crystal lattice, leading to a decline in performance over time.[6]

UV Radiation: The high-energy photons in UV light can cause decomposition of the organic
components within the perovskite structure and can also induce detrimental photocatalytic
activity in certain ETLs like TiO2.[2][6]

Q4: Why is an inert atmosphere, like a nitrogen-filled glovebox, often used for stability testing?

A4: An inert atmosphere is used to isolate and study specific degradation mechanisms. By

eliminating moisture and oxygen, researchers can more accurately assess the intrinsic thermal

stability of the device and the effectiveness of modifications like PDADI in preventing thermally

induced degradation.[1] This allows for a clearer understanding of how the device would

perform in a perfectly encapsulated environment.
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Issue

Potential Cause(s)

Recommended Action(s)

Low Initial Power Conversion
Efficiency (PCE)

1. Incomplete surface
passivation by PDADI.2. High
density of defects at the
perovskite/ETL interface.3.
Poor quality of the bulk

perovskite film.

1. Optimize the concentration
and application method of the
PDADI solution.2. Ensure a
uniform and complete coating
of the PDADI layer.3.
Characterize the perovskite
film for defect density using
techniques like
photoluminescence

spectroscopy.

Rapid PCE Decay Under
Ambient Conditions

1. Ingress of moisture and
oxygen due to the lack of
encapsulation.2. Hydrophobic
properties of the device layers

are insufficient.

1. For experimental purposes,
move stability testing to a
controlled environment (e.g.,
glovebox with controlled
humidity).2. While this guide is
for unencapsulated cells,
consider adding a hydrophobic
capping layer for comparative

studies.

Significant Performance Drop

Under Thermal Stress

1. Intrinsic thermal instability of
the perovskite material.2.
Degradation of other device
components (e.g., charge
transport layers).3. lon
migration within the perovskite
layer is accelerated at higher

temperatures.

1. Verify the effectiveness of
the PDADI passivation layer in
enhancing thermal stability.2.
Select more thermally stable
charge transport materials.3.
Investigate the use of additives
or compositional engineering

to suppress ion migration.[6]

Inconsistent Results Between

Batches

1. Variations in the PDADI
treatment process.2.
Inconsistent quality of the
underlying perovskite films.3.
Fluctuations in ambient
conditions during fabrication

and testing.

1. Standardize the PDADI
application protocol, including
solution age, spin-coating
parameters, and annealing
temperatures.2. Implement
rigorous quality control for the

perovskite deposition step.3.
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Maintain a controlled and
monitored laboratory

environment.

Quantitative Data Summary

The following tables summarize the performance and stability data for unencapsulated PDADI-
modified PSCs compared to control devices.

Table 1: Photovoltaic Performance Parameters

Device PCE (%) Voc (V) Jsc (mA/cm?) FF (%)
Control

B ~23.5 ~1.16 ~25.0 ~81.0
(Unmodified)
PDADI-Modified >25.0 >1.18 >25.2 >83.0

Data is synthesized from typical values reported in the literature.[1]

Table 2: Long-Term Stability Data (Unencapsulated)

Device Test Condition Duration (hours) Remaining PCE (%)
. 65 °C in N2
Control (Unmodified) 1300 <80
atmosphere
65 °C in N2
PDADI-Modified 1300 ~91
atmosphere
Control (Unmodified) 10% RH in air 1000 <20
PDADI-Modified 10% RH in air 1000 ~60

Data is based on reported stability tests.[1]

Experimental Protocols & Visualizations
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Protocol 1: PDADI Surface Treatment of Perovskite Film

This protocol outlines the post-treatment of a perovskite film with a PDADI solution.
e Preparation of PDADI Solution:

o Dissolve 1,3-diaminopropane dihydroiodide (PDADI) in isopropanol (IPA) at a
concentration of 2 mg/mL.

o Stir the solution for at least 30 minutes at room temperature to ensure complete
dissolution.

o Application of PDADI:
o This step should be performed in a nitrogen-filled glovebox.
o Deposit the prepared perovskite film onto the substrate (e.g., FTO/Sn0O2).
o Dispense 100 pL of the PDADI solution onto the spinning perovskite film.
o Spin-coat at 4000 rpm for 30 seconds.
e Annealing:
o Transfer the PDADI-coated perovskite film to a hotplate.
o Anneal at 100 °C for 10 minutes in the nitrogen-filled glovebox.
e Cooling and Subsequent Layer Deposition:
o Allow the film to cool to room temperature.

o Proceed with the deposition of the subsequent layers of the solar cell, such as the electron
transporting layer (ETL) and the metal electrode.
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PDADI Surface Treatment Workflow

Logical Relationship: Impact of PDADI on PSC Stability

The following diagram illustrates the logical relationship between PDADI modification and the
enhanced stability of the perovskite solar cell.
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PDADI's Role in Enhancing PSC Stability

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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